5-Dimethylphosphorylpyrimidine-2-carbonitrile
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Overview
Description
5-Dimethylphosphorylpyrimidine-2-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DMPY-CN and is a pyrimidine derivative. It has a molecular formula of C7H8N3O2P and a molecular weight of 205.13 g/mol.
Scientific Research Applications
- Researchers have designed a series of pyrimidine-5-carbonitrile derivatives as ATP mimicking tyrosine kinase inhibitors of the epidermal growth factor receptor (EGFR) . These compounds were evaluated for their cytotoxic activities against human tumor cell lines, including colorectal carcinoma, hepatocellular carcinoma, breast cancer, and non-small cell lung cancer cells.
- Notably, compound 11b exhibited moderate antiproliferative activity and outperformed the EGFR inhibitor erlotinib. It showed 4.5- to 8.4-fold erlotinib activity against various cancer cell lines .
- Further investigation revealed that compound 11b effectively inhibited both EGFR WT and mutant EGFR T790M, making it a promising candidate for targeted cancer therapy .
- Additionally, compound 11b induced apoptosis and cell cycle arrest in cancer cells .
- Although limited information is available, some studies suggest that pyrimidine-5-carbonitrile derivatives may exhibit COX-2 inhibitory activity .
- New pyrimidinone-5-carbonitriles have been synthesized and explored for their activities as antibacterial and antifungal agents .
- These compounds mimic ATP and target tyrosine kinases, including EGFR, which plays a crucial role in cancer progression .
- Computational studies involving molecular docking have been conducted to examine the binding mode of synthesized compounds against EGFR WT and EGFR T790M .
Anticancer Agents Targeting EGFRWT and EGFRT790M
COX-2 Inhibition
Antibacterial and Antifungal Properties
Drug Development and Kinase Inhibition
Molecular Docking Studies
Drug-Likeness Properties (ADMET)
Mechanism of Action
Target of Action
The primary target of 5-(Dimethylphosphoryl)pyrimidine-2-carbonitrile is the Epidermal Growth Factor Receptor (EGFR) . EGFR is a crucial regulator of numerous biological processes, including cell cycle progression, apoptosis inhibition, and tumor cell motility .
Mode of Action
5-(Dimethylphosphoryl)pyrimidine-2-carbonitrile acts as an ATP mimicking tyrosine kinase inhibitor of EGFR . It binds to the active site of EGFR, thereby inhibiting its tyrosine kinase activity . This inhibition disrupts the signal transduction pathways regulated by EGFR, leading to a decrease in cell proliferation and an increase in apoptosis .
Biochemical Pathways
The inhibition of EGFR by 5-(Dimethylphosphoryl)pyrimidine-2-carbonitrile affects several downstream signaling pathways. These include the PI3K/Akt pathway and the Ras/Raf/MAPK pathway , which are involved in cell survival, proliferation, and differentiation .
Pharmacokinetics
The compound’sdrug-likeness properties have been confirmed through in silico ADMET studies .
Result of Action
The compound has been shown to exhibit moderate antiproliferative activity against various human tumor cell lines . It can arrest the cell cycle at the G2/M phase and induce significant apoptotic effects . Additionally, it has been found to upregulate the level of caspase-3 , a key executor of apoptosis .
properties
IUPAC Name |
5-dimethylphosphorylpyrimidine-2-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N3OP/c1-12(2,11)6-4-9-7(3-8)10-5-6/h4-5H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXSBRVPSELNXLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CP(=O)(C)C1=CN=C(N=C1)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N3OP |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Dimethylphosphoryl)pyrimidine-2-carbonitrile |
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